Cas no 7042-42-4 (Aziridine, 1,2,3-triphenyl-, (2R,3S)-rel-)

• Product Name: Aziridine, 1,2,3-triphenyl-, (2R,3S)-rel-
• CAS No: 7042-42-4
• MF: C₂₀H₁₇N
• MW: 271.355684995651
• CID: 547270
• PubChem ID: 1550757
• Update Time: 2025-07-10

Aziridine, 1,2,3-triphenyl-, (2R,3S)-rel- Chemical and Physical Properties

Names and Identifiers

• Aziridine, 1,2,3-triphenyl-, (2R,3S)-rel-
• 2,3-trans-1,2,3-triphenylaziridine
• cis-1,2,3-Triphenylaziridine
• (2S,3R)-1,2,3-triphenylaziridine
• BHAJUXABDQWRKH-WCRBZPEASA-N
• DTXSID80364339
• 7042-42-4
• SCHEMBL2775830
• cis-1.2.3-triphenylaziridine

• Inchi： 1S/C20H17N/c1-4-10-16(11-5-1)19-20(17-12-6-2-7-13-17)21(19)18-14-8-3-9-15-18/h1-15,19-20H/t19-,20+,21?
• InChI Key： BHAJUXABDQWRKH-WCRBZPEASA-N
• SMILES： N1(C2C=CC=CC=2)[C@@H](C2C=CC=CC=2)[C@H]1C1C=CC=CC=1

Computed Properties

• Exact Mass: 271.13621
• Monoisotopic Mass: 271.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.9
• Topological Polar Surface Area: 3Ų

Experimental Properties

• Melting Point: 98-102 °C(lit.)
• PSA: 3.01

Aziridine, 1,2,3-triphenyl-, (2R,3S)-rel- Security Information

• WGK Germany：3
• Hazard Category Code： 20/21/22
• Safety Instruction： 36
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbenes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes